Cas no 2411263-17-5 (2-chloro-1-(4-ethoxy-3,3-dimethylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-chloro-1-(4-ethoxy-3,3-dimethylpiperidin-1-yl)ethan-1-one
• CAS No: 2411263-17-5
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 6519642
• PubChem ID: 146094436
• Update Time: 2025-11-06

2-chloro-1-(4-ethoxy-3,3-dimethylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-ethoxy-3,3-dimethylpiperidin-1-yl)ethan-1-one
• EN300-26574476
• 2411263-17-5
• 2-Chloro-1-(4-ethoxy-3,3-dimethylpiperidin-1-yl)ethanone
• Z3766262193

• Inchi： 1S/C11H20ClNO2/c1-4-15-9-5-6-13(10(14)7-12)8-11(9,2)3/h9H,4-8H2,1-3H3
• InChI Key： ALQGJMLQQOBLPW-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(C(C)(C)C1)OCC)=O

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-1-(4-ethoxy-3,3-dimethylpiperidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 2411263-17-5 and Product Name: 2-chloro-1-(4-ethoxy-3,3-dimethylpiperidin-1-yl)ethan-1-one

The compound identified by the CAS number 2411263-17-5 and the product name 2-chloro-1-(4-ethoxy-3,3-dimethylpiperidin-1-yl)ethan-1-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable subject for further investigation and development. The structural features of this molecule, particularly the presence of a chloro-substituted ketone group and a piperidine ring, contribute to its unique chemical properties and reactivity, which are essential for its application in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that target various diseases, including neurological disorders, infectious diseases, and cancer. The compound 2-chloro-1-(4-ethoxy-3,3-dimethylpiperidin-1-yl)ethan-1-one, with its distinctive structural framework, has been explored as a potential lead compound in several research studies. Its molecular structure suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. Specifically, the piperidine moiety is known to be a common pharmacophore in many bioactive molecules, often contributing to their binding affinity and selectivity towards specific receptors or enzymes.

One of the key aspects of this compound is its ability to undergo various chemical transformations due to the presence of functional groups such as the chloro-substituted ketone. These reactive sites allow for further derivatization, enabling chemists to modify the molecule's properties to enhance its biological activity or improve its pharmacokinetic profile. For instance, the chloro group can participate in nucleophilic substitution reactions, while the ketone can be reduced or oxidized to introduce additional functional diversity. Such flexibility is crucial in medicinal chemistry, where optimizing a molecule's properties often requires iterative modifications.

Recent studies have highlighted the importance of understanding the SAR (Structure-Activity Relationship) of compounds like 2-chloro-1-(4-ethoxy-3,3-dimethylpiperidin-1-yl)ethan-1-one. By systematically varying different parts of the molecule and observing changes in biological activity, researchers can gain insights into which structural features are most critical for efficacy. This approach has been instrumental in the development of several successful drugs over the past decades. The compound's potential as a scaffold for further optimization has been recognized by several research groups, leading to numerous publications exploring its derivatives and their biological effects.

The synthesis of 2-chloro-1-(4-ethoxy-3,3-dimethylpiperidin-1-yl)ethan-1-one involves multi-step organic reactions that require careful planning and execution. The process typically begins with the preparation of key intermediates such as 4-hydroxy-piperidine derivatives, which are then modified through alkylation or acylation reactions to introduce the desired substituents. The chlorination step is particularly critical and must be performed under controlled conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, making them more accessible for further research and development.

In terms of biological activity, preliminary studies on 2-chloro-1-(4-ethoxy-3,3-dimethylpiperidin-1-y)ethanone have shown promising results in various in vitro assays. Its interaction with specific enzymes or receptors has been investigated using computational modeling techniques, which help predict how well it might bind to biological targets. These virtual screening approaches have become increasingly sophisticated over time, allowing researchers to prioritize compounds for experimental validation based on their predicted binding affinities. Such computational tools are indispensable in modern drug discovery pipelines.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with tailored properties. For example, it could be used to develop novel antiviral agents or anticancer drugs by incorporating additional functional groups that enhance its bioactivity or target specificity. The versatility of this compound underscores its importance as a building block in medicinal chemistry.

As research continues to progress, new methodologies for studying compounds like 2-chloro(4-hydroxy)-dimethyl-piperidine-ketone derivatives will emerge, providing deeper insights into their mechanisms of action and potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible benefits for patients worldwide. The continued exploration of this compound represents an exciting frontier in pharmaceutical research.